Cas no 2649076-63-9 (5-(2-isocyanatoethyl)-1-methyl-1H-indole)

• Product Name: 5-(2-isocyanatoethyl)-1-methyl-1H-indole
• CAS No: 2649076-63-9
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 6444170
• PubChem ID: 165765018
• Update Time: 2025-06-11

5-(2-isocyanatoethyl)-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(2-isocyanatoethyl)-1-methyl-1H-indole
• 2649076-63-9
• EN300-1789933

• Inchi： 1S/C12H12N2O/c1-14-7-5-11-8-10(2-3-12(11)14)4-6-13-9-15/h2-3,5,7-8H,4,6H2,1H3
• InChI Key： DBKILQHAUMHCNH-UHFFFAOYSA-N
• SMILES： O=C=NCCC1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.4Ų

Additional information on 5-(2-isocyanatoethyl)-1-methyl-1H-indole

Comprehensive Overview of 5-(2-isocyanatoethyl)-1-methyl-1H-indole (CAS No. 2649076-63-9)

The compound 5-(2-isocyanatoethyl)-1-methyl-1H-indole (CAS No. 2649076-63-9) is a specialized indole derivative with significant potential in pharmaceutical and material science applications. Its unique structure, featuring an isocyanate functional group, makes it a valuable intermediate in the synthesis of heterocyclic compounds and bioactive molecules. Researchers and industries are increasingly interested in this compound due to its versatility in drug discovery and polymer chemistry.

One of the key reasons for the growing attention toward 5-(2-isocyanatoethyl)-1-methyl-1H-indole is its role in the development of targeted therapies. With the rise of precision medicine, scientists are exploring novel small-molecule inhibitors and signaling pathway modulators. This compound's indole core is structurally similar to many natural alkaloids, which are often associated with neuroprotective and anti-inflammatory properties. As a result, it has become a focal point in studies related to central nervous system (CNS) disorders and immune response modulation.

In addition to its pharmaceutical applications, 5-(2-isocyanatoethyl)-1-methyl-1H-indole is also gaining traction in material science. The isocyanate group allows for efficient cross-linking reactions, making it suitable for designing high-performance polymers and coatings. Recent trends in sustainable materials have further highlighted its potential, as researchers seek eco-friendly alternatives for adhesives and elastomers. This aligns with the global push toward green chemistry and reduced environmental impact.

From a synthetic perspective, the preparation of 5-(2-isocyanatoethyl)-1-methyl-1H-indole involves carefully controlled reactions to ensure high purity and yield. Advanced techniques such as HPLC purification and NMR characterization are often employed to verify its structural integrity. The compound's stability under various conditions is another area of interest, particularly for storage and handling protocols in industrial settings.

The demand for 5-(2-isocyanatoethyl)-1-methyl-1H-indole is expected to rise as more studies uncover its potential. Current research is exploring its utility in catalysis, photodynamic therapy, and even agrochemical formulations. For instance, its electron-rich aromatic system could be leveraged in light-sensitive materials, a hot topic in renewable energy research. Furthermore, its compatibility with click chemistry methodologies opens doors for innovative bioconjugation strategies.

In conclusion, 5-(2-isocyanatoethyl)-1-methyl-1H-indole (CAS No. 2649076-63-9) represents a multifaceted compound with broad applicability across multiple scientific disciplines. Its integration into cutting-edge research and industrial processes underscores its importance in modern chemistry. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing therapeutic innovations and sustainable technologies.